3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C22H25F2N3O2/c1-26-7-6-16-12-15(3-5-20(16)26)21(27-8-10-29-11-9-27)14-25-22(28)17-2-4-18(23)19(24)13-17/h2-5,12-13,21H,6-11,14H2,1H3,(H,25,28)
• InChI Key: FOHIFFWJQFBBDG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=C(C=C3)F)F)N4CCOCC4
• Molecular Formula: C22H25F2N3O2
• Molecular Weight: 401.4 g/mol

Description

3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is a novel chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to have anti-cancer properties and has been tested in preclinical studies for the treatment of breast cancer, lung cancer, and prostate cancer. Additionally, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It may also work by modulating certain neurotransmitter systems in the brain to improve cognitive function in neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. In neurodegenerative diseases, it has been shown to improve cognitive function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide in lab experiments is its specificity for certain enzymes and signaling pathways, which can make it a more targeted and effective therapeutic agent. However, one limitation is the potential toxicity of the compound, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several potential future directions for research on 3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide. One area of focus could be on developing more efficient and cost-effective synthesis methods for the compound. Additionally, further studies could be conducted to better understand the mechanism of action and potential therapeutic applications of the compound in various diseases. Finally, clinical trials could be conducted to test the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is a multi-step process that involves the reaction of various chemical reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process requires a high level of expertise and caution due to the potential hazards of handling chemical reagents.